Cas no 83476-84-0 (4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide)

• Product name: 4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
• CAS No: 83476-84-0
• MF: C₁₇H₂₂N₆S
• MW: 342.461781024933
• CID: 988923
• PubChem ID: 4545157

4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
• 4-pyridin-2-yl-N'-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
• 83476-84-0
• DTXSID20404102
• CHEMBL338039
• NSC331981
• NSC-331981

• Inchi： InChI=1S/C17H22N6S/c1-14(15-6-2-4-8-18-15)20-21-17(24)23-12-10-22(11-13-23)16-7-3-5-9-19-16/h2-9,14,20H,10-13H2,1H3,(H,21,24)
• InChI Key： MWYOSZXOEFQZRY-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=N1)NNC(=S)N2CCN(CC2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 342.16266590g/mol
• Monoisotopic Mass: 342.16266590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų
• XLogP3: 1.6